Cas no 502-83-0 (DL-Methioninol)

• Product name: DL-Methioninol
• CAS No: 502-83-0
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 376687
• PubChem ID: 102901

DL-Methioninol Chemical and Physical Properties

Names and Identifiers

• DL-Methioninol
• 1-Butanol,2-amino-4-(methylthio)-
• 2-amino-4-(methylthio)-1-Butanol
• DL-Met-OL
• (+-)-2-Amino-4-methylmercapto-butan-1-ol
• (+-)-2-amino-4-methylsulfanyl-butan-1-ol
• 2-amino-4-(methylthio)butan-1-ol
• 2-amino-4-methylthio-1-butanol
• 4-METHYLMERCAPTO-2-AMINO-1-BUTANOL
• DL-Methioninol2-Amino-4-(methylthio)-1-butanol
• DL-METHIONOL
• H-DL-MET-OL
• methioninol
• H-Met-ol
• d/l-methioninol
• NSC67800
• NSC-67800
• VJ2SE6BAU7
• CS-0091223
• 2-amino-4-(methylsulfanyl)butan-1-ol
• FT-0694475
• 16720-80-2
• MFCD00068312
• 1-Butanol, 2-amino-4-(methylthio)-
• FT-0627960
• 4-(methylthio)-2-amino-1-butanol
• AS-44289
• M-3250
• NSC 67800
• DL-Methioninol, >=95%, viscous liquid
• UNII-VJ2SE6BAU7
• METHIONINOL, DL-
• H-Methioninol
• 2-amino-4-methylsulfanyl-butan-1-ol
• 502-83-0
• METHIONINOL, (+/-)-
• 2-amino-4-methylsulfanylbutan-1-ol
• DTXSID20951606
• SCHEMBL41466
• 2-Amino-4-(methylsulfanyl)-1-butanol #
• SY047702
• FT-0652081
• NS00048931
• EN300-110524
• AKOS005638841
• NCIOpen2_000929
• 1-Butanol, 2-amino-4-(methylthio)-, (S)-
• BP-12669
• DB-071155
• (R)-(+)-Methionanol
• (S)-2-Amino-4-methylsulfanyl-butan-1-ol
• BBL021540
• A10464
• DB-346715
• STK894253

• MDL： MFCD00068312
• Inchi： InChI=1S/C5H13NOS/c1-8-3-2-5(6)4-7/h5,7H,2-4,6H2,1H3
• InChI Key： MIQJGZAEWQQAPN-UHFFFAOYSA-N
• SMILES： CSCCC(CO)N

Computed Properties

• Exact Mass: 135.07200
• Monoisotopic Mass: 135.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• Tautomer Count: nothing
• XLogP3: -0.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 1.1±0.1 g/cm3
• Melting Point: 31-36 °C
• Boiling Point: 270.2±30.0 °C at 760 mmHg
• Flash Point: 117.2±24.6 °C
• Refractive Index: 1.519-1.521
• PSA: 71.55000
• LogP: 0.75940
• Solubility: dissolve in water
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

DL-Methioninol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：S37/39-S26

DL-Methioninol Customs Data

• HS CODE：29309099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on DL-Methioninol

Professional Introduction to DL-Methioninol (CAS No. 502-83-0)

DL-Methioninol, a compound with the chemical formula C₅H₁₁NO₃ and the CAS number 502-83-0, is a significant molecule in the field of pharmaceuticals and biochemical research. This compound, also known as DL-methionine alcohol, is a derivative of the essential amino acid methionine and has garnered attention for its diverse applications in synthetic chemistry and drug development.

The structural uniqueness of DL-Methioninol lies in its combination of a sulfur-containing amino group and an alcohol moiety, which makes it a versatile intermediate in organic synthesis. Its ability to participate in various chemical reactions, such as oxidation and reduction processes, allows for the creation of complex molecular architectures. This property is particularly valuable in the pharmaceutical industry, where precise molecular design is crucial for developing effective therapeutic agents.

In recent years, DL-Methioninol has been explored for its potential role in enhancing the bioavailability of certain drugs. Studies have shown that the alcohol group in DL-Methioninol can interact with other molecules to form stable complexes, which may improve drug solubility and absorption rates. This finding has opened new avenues for drug formulation, particularly for medications that suffer from poor solubility issues.

The compound's significance extends to its application in peptide synthesis. Peptides are short chains of amino acids that play vital roles in biological processes. The incorporation of DL-Methioninol into peptide chains can alter their physical and chemical properties, making them more suitable for specific biological functions. Researchers are particularly interested in how DL-Methioninol can influence peptide stability and bioactivity, which could lead to the development of novel peptide-based therapies.

Moreover, DL-Methioninol has been investigated for its potential role in antioxidant therapy. Oxidative stress is a major factor in various diseases, including neurodegenerative disorders and cardiovascular conditions. The sulfur-containing group in DL-Methioninol suggests that it may have antioxidant properties, which could help mitigate oxidative damage at the cellular level. Preliminary studies have shown promising results in vitro, indicating that DL-Methioninol could be a valuable component in antioxidant supplements or drugs.

The industrial production of DL-Methioninol involves sophisticated chemical processes that ensure high purity and yield. These processes typically include fermentation followed by purification steps to isolate the desired compound. The growing demand for high-quality intermediates like DL-Methioninol has spurred advancements in synthetic methodologies, leading to more efficient and environmentally friendly production techniques.

From a regulatory perspective, DL-Methioninol is subject to stringent quality control measures to ensure its safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets industry standards. This rigorous oversight is essential for compounds used in pharmaceutical applications, where purity and consistency are paramount.

The future prospects of DL-Methioninol are promising, with ongoing research focusing on expanding its applications across various fields. Innovations in drug delivery systems and biomaterials may further enhance the utility of this compound. As scientific understanding evolves, so too will the ways in which DL-Methioninol is utilized, potentially leading to groundbreaking advancements in medicine and biotechnology.

In conclusion, DL-Methioninol (CAS No. 502-83-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its potential applications in drug delivery, peptide synthesis, and antioxidant therapy highlight its versatility. As research continues to uncover new uses for this compound, its role in advancing medical science is likely to grow even further.